Cas no 10431-73-9 (Phosphinic acid,P,P-diphenyl-, zinc salt (2:1))

• Product Name: Phosphinic acid,P,P-diphenyl-, zinc salt (2:1)
• CAS No: 10431-73-9
• MF: C₂₄H₂₀O₄P₂Zn
• MW: 499.769724845886
• CID: 231398
• PubChem ID: 44146086
• Update Time: 2025-10-19

Phosphinic acid,P,P-diphenyl-, zinc salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid,P,P-diphenyl-, zinc salt (2:1)
• zinc bis[diphenylphosphinate]
• zinc,diphenylphosphinate
• EINECS 233-911-9
• Phosphinicacid,diphenyl-,zinc salt (8CI,9CI)
• Zinc bis(diphenylphosphinate)
• SCHEMBL190616
• zinc;diphenylphosphinate
• zinc diphenyl-phosphinate
• Znc(II) diphenylphosphinate
• NS00085434
• 10431-73-9
• DTXSID50146381

• Inchi： 1S/2C12H11O2P.Zn/c2*13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12;/h2*1-10H,(H,13,14);/q;;+2/p-2
• InChI Key： PJEUXMXPJGWZOZ-UHFFFAOYSA-L
• SMILES： [Zn+2].P(C1C=CC=CC=1)(C1C=CC=CC=1)(=O)[O-].P(C1C=CC=CC=1)(C1C=CC=CC=1)(=O)[O-]

Computed Properties

• Exact Mass: 498.01300
• Monoisotopic Mass: 498.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 99.88000
• LogP: 4.68950

Additional information on Phosphinic acid,P,P-diphenyl-, zinc salt (2:1)

Phosphinic acid, P,P-diphenyl-, zinc salt (2:1) and its Applications in Modern Chemical Biology

Phosphinic acid, P,P-diphenyl-, zinc salt (2:1) is a specialized chemical compound with a CAS number of 10431-73-9. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile applications. The presence of the diphenyl group enhances its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules. The zinc salt formulation further modulates its solubility and interaction capabilities, broadening its utility in pharmaceutical and biochemical research.

The compound's structure consists of a phosphinic acid core, which is a derivative of phosphinic acid characterized by the presence of two phenyl groups attached to the phosphorus atom. This substitution pattern imparts distinct electronic and steric properties, enabling its use in a wide range of chemical transformations. The zinc salt form (2:1) indicates that each molecule of Phosphinic acid, P,P-diphenyl- is coordinated with two zinc ions, forming a stable complex that exhibits enhanced reactivity and solubility in polar solvents.

In recent years, Phosphinic acid, P,P-diphenyl-, zinc salt (2:1) has been extensively studied for its potential applications in drug development. Its ability to act as a chelating agent makes it particularly useful in the design of metal-based therapeutic agents. These agents have shown promise in targeting various diseases, including cancer and infectious disorders. The compound's interaction with biological systems has been explored through computational modeling and experimental studies, revealing its potential as a ligand for metalloenzymes and metalloproteins.

One of the most intriguing aspects of Phosphinic acid, P,P-diphenyl-, zinc salt (2:1) is its role in catalytic processes. The phosphorus center can participate in various coordination chemistry reactions, making it an effective catalyst or co-catalyst in organic synthesis. Recent research has demonstrated its use in cross-coupling reactions, which are fundamental to the construction of complex organic molecules. These reactions are pivotal in the pharmaceutical industry for the synthesis of active pharmaceutical ingredients (APIs). The compound's ability to facilitate such transformations under mild conditions has made it a subject of intense interest among synthetic chemists.

The pharmacological properties of Phosphinic acid, P,P-diphenyl-, zinc salt (2:1) have also been investigated extensively. Studies have shown that this compound can modulate enzyme activity by binding to specific metal ions within the active sites of enzymes. This interaction can lead to either inhibition or activation of enzymatic pathways, depending on the context. Such modulatory effects make it a potential candidate for developing drugs that target enzyme-mediated diseases. Additionally, its ability to form stable complexes with other bioactive molecules has opened up new avenues for drug design and delivery systems.

Another area where Phosphinic acid, P,P-diphenyl-, zinc salt (2:1) has found application is in materials science. The compound's unique electronic properties make it suitable for use in conductive polymers and organic semiconductors. These materials are essential components in modern electronic devices, including solar cells and light-emitting diodes (LEDs). Research has shown that incorporating this compound into these materials can enhance their performance by improving charge transport properties. This application highlights the versatility of Phosphinic acid, P,P-diphenyl-, zinc salt (2:1) beyond traditional chemical biology applications.

The synthesis of Phosphinic acid, P,P-diphenyl-, zinc salt (2:1) involves multi-step organic reactions that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes. These improvements have made it easier for researchers to access this compound for their studies. Additionally, green chemistry principles have been applied to minimize waste and reduce environmental impact during synthesis. Such efforts align with the broader goal of sustainable chemistry practices in the pharmaceutical industry.

In conclusion, Phosphinic acid, P,P-diphenyl-, zinc salt (2:1) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features and functional properties make it an invaluable tool for researchers working on drug development, catalysis, materials science, and beyond. As our understanding of its applications grows, so does its importance in advancing scientific knowledge and innovation.